Cas no 183547-74-2 (Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-)
183547-74-2 structure
Product Name:Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
CAS No:183547-74-2
MF:C7H6F9I
MW:388.012646198273
CID:114128
PubChem ID:12016774
Update Time:2025-04-18
Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
- 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodoheptane
- 3-(Perfluorobutyl)Propyl Iodide
- 1H,1H,2H,2H,3H,3H-Perfluoroheptyl iodide
- 1-iodo-3-perfluorobutylpropane
- 1-iodo-4,4,5,5,6,6,7,7,7-nonafluoroheptane
- 3-perfluorobutylpropyl iodide
- 4,4,5,5,6,6,7,7,7-Nonafluoroheptyl iodide
- 4,4,5,5,6,6,7,7,7-perfluoroheptyl iodide
- 1,1,1,2,2,3,3,4,4-Nonafluoro-7-iodoheptane, 3-(Perfluorobutyl)propyl iodide, 1H,1H,2H,2H,3H,3H-Perfluoroheptyl iodide
- Heptane, 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
- SCHEMBL1694398
- DTXSID40475879
- J-011755
- 183547-74-2
- NS00018831
- AKOS037621902
- 4,4,5,5,6,6,7,7,7-Nonafluoroheptyl iodide, >=97.0% (GC)
- FN87129
- 627-268-7
- DTXCID40426689
- 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-heptane
-
- Inchi: 1S/C7H6F9I/c8-4(9,2-1-3-17)5(10,11)6(12,13)7(14,15)16/h1-3H2
- InChI Key: BPQUIZZKLVTZOY-UHFFFAOYSA-N
- SMILES: ICCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 387.93700
- Monoisotopic Mass: 387.93705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.828 g/mL at 25 °C
- Boiling Point: 178.393°C at 760 mmHg
- Flash Point: 77 °C
- Refractive Index: n20/D 1.381
- PSA: 0.00000
- LogP: 4.66980
- Solubility: Not determined
Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM537492-1g |
1,1,1,2,2,3,3,4,4-Nonafluoro-7-iodoheptane |
183547-74-2 | 95%+ | 1g |
$126 | 2023-02-02 |
Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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